4-(Bromomethyl)-2,6-dichloropyridine
Description
Synthesis Analysis
The synthesis of bromomethyl-dichloropyridine derivatives, including 4-(Bromomethyl)-2,6-dichloropyridine, can be achieved through selective bromination processes. For instance, the selective bromination of 1,4-dihydropyridines using pyridinium bromide perbromide in specific conditions yields 2-monobromomethyl derivatives, highlighting the controlled introduction of bromomethyl groups onto the pyridine ring (Mirzaei & Zenouz, 1997).
Molecular Structure Analysis
The molecular structure of bromomethyl-dichloropyridine compounds is crucial for understanding their reactivity and interaction with nucleophiles. The structure elucidation of such compounds is often confirmed through spectroscopic methods such as NMR, showcasing their defined substitution patterns and enabling further synthetic utility (Alker & Swanson, 1990).
Chemical Reactions and Properties
Bromomethyl-dichloropyridines participate in a variety of chemical reactions, serving as intermediates for the synthesis of more complex structures. Their reactivity with nucleophiles has been extensively studied, demonstrating their versatility in forming new bonds and facilitating the synthesis of diverse heterocyclic compounds. The reaction of bromomethyl derivatives with different nucleophiles results in various substitution reactions, further illustrating the chemical versatility of these compounds (Alker & Swanson, 1990).
Scientific Research Applications
Functionalization of Dichloropyridines
- Dichloropyridines, including 2,6-dichloropyridine, undergo selective functionalization at different positions, allowing for versatile chemical modifications (Marzi, Bigi, & Schlosser, 2001).
Intermediates in Synthesis
- 2,6-Di(bromomethyl)-1,4-dihydropyridines are used as intermediates for synthesizing various compounds, demonstrating their utility in organic synthesis (Rucins et al., 2020).
Halogen/Halogen Displacement
- Studies have shown that halogen/halogen displacement reactions in pyridines, including dichloropyridines, are feasible, expanding the scope of chemical transformations (Schlosser & Cottet, 2002).
Bromination Techniques
- Selective bromination methods for 1,4-dihydropyridines, which can be applied to dichloropyridines, have been developed to produce bromomethyl derivatives (Mirzaei & Zenouz, 1997).
Nucleophilic Substitution Reactions
- Bromomethyl derivatives of 1,4-dihydropyridines, including those with dichloropyridine structures, show a propensity for nucleophilic substitution reactions, further highlighting their synthetic utility (Kastron et al., 1978).
properties
IUPAC Name |
4-(bromomethyl)-2,6-dichloropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrCl2N/c7-3-4-1-5(8)10-6(9)2-4/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDKGMGJZRFOZRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1Cl)Cl)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrCl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90381870 | |
Record name | 4-(Bromomethyl)-2,6-dichloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Bromomethyl)-2,6-dichloropyridine | |
CAS RN |
175204-45-2 | |
Record name | 4-(Bromomethyl)-2,6-dichloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175204-45-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Bromomethyl)-2,6-dichloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Bromomethyl)-2,6-dichloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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